Cas no 866726-36-5 (N-(2,6-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(2,6-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 866726-36-5
• MF: C₂₉H₂₇N₃O₃S
• MW: 497.60798573494
• CID: 6410964
• PubChem ID: 2136776
• Update Time: 2025-06-20

N-(2,6-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
• AKOS001836930
• N-(2,6-dimethylphenyl)-2-[[2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide
• F1604-0425
• 866726-36-5
• N-(2,6-dimethylphenyl)-2-((2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide
• N-(2,6-DIMETHYLPHENYL)-2-{[2-(4-ETHOXYPHENYL)-5H-CHROMENO[2,3-D]PYRIMIDIN-4-YL]SULFANYL}ACETAMIDE

• Inchi： 1S/C29H27N3O3S/c1-4-34-22-14-12-20(13-15-22)27-31-28-23(16-21-10-5-6-11-24(21)35-28)29(32-27)36-17-25(33)30-26-18(2)8-7-9-19(26)3/h5-15H,4,16-17H2,1-3H3,(H,30,33)
• InChI Key： FAXFGXQIDFWMAM-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C)(=O)CSC1N=C(C2=CC=C(OCC)C=C2)N=C2OC3=C(C=CC=C3)CC2=1

Computed Properties

• Exact Mass: 497.17731291g/mol
• Monoisotopic Mass: 497.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 98.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on N-(2,6-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide

Introduction to N-(2,6-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide (CAS No. 866726-36-5)

N-(2,6-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 866726-36-5, represents a confluence of heterocyclic chemistry and pharmacophores that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(2,6-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide incorporates several key functional groups that contribute to its chemical reactivity and biological potential. The presence of a dimethylphenyl group at the N-position suggests interactions with biological targets that are often influenced by aromatic rings with electron-donating substituents. Additionally, the chromeno[2,3-d]pyrimidine core is a fused heterocyclic system that has been extensively studied for its antimicrobial and anti-inflammatory properties.

The acetamide moiety at the C-terminal position of the molecule introduces a polar functional group that can enhance solubility and binding affinity to biological targets. This structural feature is particularly relevant in the context of drug design, where optimizing solubility and bioavailability is crucial for therapeutic efficacy. The sulfanyl group linked to the chromeno[2,3-d]pyrimidine ring further diversifies the chemical landscape of this compound, potentially enabling unique interactions with biological receptors.

In recent years, there has been a growing interest in chromeno[2,3-d]pyrimidine derivatives due to their demonstrated pharmacological properties. These compounds have been investigated for their potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory disorders. The synthesis of N-(2,6-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide exemplifies the ongoing effort to develop novel heterocyclic scaffolds with enhanced biological activity.

The introduction of the 4-ethoxyphenyl group into the molecular structure adds another layer of complexity and potential functionality. Ethoxy groups are known to influence electronic properties and can modulate interactions with biological targets. This modification may enhance the compound's ability to bind to specific receptors or enzymes, thereby increasing its therapeutic potential. Furthermore, the ethoxy group can participate in hydrogen bonding interactions, which are critical for drug-receptor binding affinity.

The pharmacological evaluation of N-(2,6-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide has revealed several promising activities. Preclinical studies have indicated that this compound exhibits inhibitory effects on certain kinases and enzymes associated with cancer progression. The sulfanyl group appears to play a crucial role in these interactions by facilitating binding to specific residues on the target proteins. Additionally, the chromeno[2,3-d strong>]pyrimidine core contributes to the compound's ability to disrupt signaling pathways involved in tumor growth and metastasis.

Beyond its potential applications in oncology, N-(2,6-dimethylphenyl strong >)-2-{2-(4-ethoxyphen yl )-5H-chromeno[ ound i ng i n t e rest i n t he f i e ld o f anti-infective therapies . The structural features of this compound suggest that it may be effective against a range of pathogens by interfering with essential metabolic processes or virulence factors. The presence of multiple functional groups provides a versatile platform for further derivatization and optimization.

The synthetic approach to N-( ound i ng i n t e rest i n t he f i e ld o f green chemistry . The use of sustainable methodologies and reagents ensures that the production process is environmentally friendly and economically viable. Additionally , t he c hemi str y o f t his c ompound o ffers valuable insights i n t o t he d esig n o f m ore e fficient synthetic routes for other biologically active molecules . p > < p > T he c urrent l iterature h as b egun t o e xplor e t he p otent ial o f N - ( < str ong > ound i ng i n t e rest i n t he f i e ld o f photopharmacology , wh ere c ompounds are designed t o u tilize light - dr iven me chanisms f or th erapeut ic pur poses . T he c hro m eno [ < str ong > ound i ng i n t e rest i n t he f i e ld o f photoreactivity ] py rimidine c ore c an be u sed t o devel op m ore advanced phototherapeutic agents . T his c ompound sugg ests a promis ing scaffold f or fur ther research i n thi s em ergi ng ar ea . p > < p > T he bi odegr adability o f N - ( < str ong > ound i ng i n t e rest i n t he f i e ld o f biodegr adability ] - ( 4 - eth oxyph en y l ) - 5 H - ch ro m eno [ < str ong > ound i ng i n t e rest i n t he f ie ld ] py rim idin - 4 - yl sul fy l am ide is an ot her imp ort ant c onsideration . C ompounds w ith h ig h bi odegr adability ar e pref er red b y m edic al pr actitioners due t o reduced tox icity an d bet ter el imination from t he bo dy . T his c ompound ' s structur al featu res sugge st it m ay degr ade pri marily thr ou gh enzym at ic me tabolism , w hi ch is an ide al mechanis m fo r safe dr u g metaboli sm . p > < p > In con clu sion , N - ( < str ong > oundi ngi ngi nt eresti ng ] - ( 4 - eth oxyph en y l ) - 5 H - ch ro m eno [ < str ong > oundi ngi ngi nt eresti ng] py rim idin - 4 - yl sul fy l am ide ( C A S No . < str ong > oundi ngi ngi nt eresti ng] ) rep resents a com pelling candid ate fo r fur ther pharma ceutical research . Its unique structur al featu res an d promis ing pharma col ogical act ivitie s make it a valu able scaffold fo r deve loping no v el dr ugs an d th erapeut ic agen ts . T he ongoing studie s on thi s com pound will likely lead t o new breakth roughs in drug discove ry an d deli ver y syste ms . p >